N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H18N2O2S2/c1-2-23-15-10-8-14(9-11-15)17-12-25-19(20-17)21-18(22)13-24-16-6-4-3-5-7-16/h3-12H,2,13H2,1H3,(H,20,21,22)
• InChI Key: HJNBNWKZJPPNDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(phenylthio)acetamide, also known as ETTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ETTA is a thiazole derivative that has been synthesized through a variety of methods.

Scientific Research Applications

Antimicrobial Activities

Thiazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit significant antibacterial and antifungal activities against a range of pathogens. For instance, novel thiazole derivatives have shown considerable action against bacteria such as Staphylococcus aureus, Escherichia coli, and fungi like Aspergillus niger (Saravanan et al., 2010). This highlights the potential of thiazole compounds in addressing infectious diseases.

Antitumor Activity

The antitumor potential of thiazole derivatives has also been investigated, with certain compounds exhibiting significant anticancer activities. Research has identified specific N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings that demonstrated considerable anticancer activity against a variety of cancer cell lines (Yurttaş et al., 2015). These findings suggest a promising avenue for the development of new anticancer therapies.

Optoelectronic Properties

Thiazole-based compounds, specifically polythiophenes containing thiazole units, have been synthesized and analyzed for their optoelectronic properties. These materials exhibit interesting optical and electronic characteristics, making them suitable for applications in organic electronics and photonics (Camurlu & Guven, 2015). The study of these properties is essential for the advancement of flexible and lightweight electronic devices.